Cas no 2228398-37-4 (2,2-dimethyl-3-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-1-amine)

• Product Name: 2,2-dimethyl-3-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-1-amine
• CAS No: 2228398-37-4
• MF: C₁₁H₂₁N₃
• MW: 195.304542303085
• CID: 6235319
• PubChem ID: 165627746
• Update Time: 2025-11-06

2,2-dimethyl-3-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-1-amine
• 2,2-dimethyl-3-[1-(propan-2-yl)-1H-pyrazol-4-yl]propan-1-amine
• EN300-1795417
• 2228398-37-4

• Inchi： 1S/C11H21N3/c1-9(2)14-7-10(6-13-14)5-11(3,4)8-12/h6-7,9H,5,8,12H2,1-4H3
• InChI Key： BLKHCCYCTKWHET-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C=C(C=N1)CC(C)(C)CN

Computed Properties

• Exact Mass: 195.173547683g/mol
• Monoisotopic Mass: 195.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.8Ų

Additional information on 2,2-dimethyl-3-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-1-amine

Research Brief on 2,2-dimethyl-3-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-1-amine (CAS: 2228398-37-4)

The compound 2,2-dimethyl-3-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-1-amine (CAS: 2228398-37-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole-based structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a modulator of specific biological pathways. Preliminary research indicates that 2,2-dimethyl-3-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-1-amine exhibits selective binding affinity to certain receptor targets, which could be leveraged for the treatment of neurological disorders. For instance, its interaction with neurotransmitter receptors suggests potential applications in managing conditions such as anxiety and depression. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

In addition to its neurological applications, recent investigations have explored the compound's anti-inflammatory properties. In vitro assays have demonstrated its ability to inhibit key inflammatory mediators, making it a potential candidate for treating chronic inflammatory diseases. Researchers have also noted its stability under physiological conditions, which is a critical factor for its bioavailability and therapeutic efficacy. These findings underscore the need for comprehensive pharmacokinetic and pharmacodynamic studies to fully understand its behavior in biological systems.

The synthesis of 2,2-dimethyl-3-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-1-amine has also been a focal point of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production of the compound, addressing previous challenges related to yield and purity. These improvements are expected to facilitate larger-scale preclinical studies and, eventually, clinical trials. Moreover, structural analogs of the compound are being explored to optimize its pharmacological properties and reduce potential side effects.

Despite these promising developments, several challenges remain. The exact mechanism of action of 2,2-dimethyl-3-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-1-amine is not yet fully elucidated, and its long-term effects on human health are unknown. Additionally, regulatory hurdles must be navigated to ensure its compliance with safety standards. Collaborative efforts between academia and industry will be essential to address these gaps and advance the compound toward clinical application.

In conclusion, 2,2-dimethyl-3-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-1-amine represents a promising avenue for drug discovery, with potential applications in neurology and inflammation. Continued research is needed to unlock its full therapeutic potential and translate laboratory findings into viable treatments. This brief highlights the importance of interdisciplinary collaboration and rigorous scientific inquiry in advancing the field of chemical biology and medicine.